Cas no 6140-61-0 (4,4-Dimethyl-5-oxopentanenitrile)

4,4-Dimethyl-5-oxopentanenitrile structure

6140-61-0 structure

Product Name:4,4-Dimethyl-5-oxopentanenitrile

CAS No:6140-61-0

MF:C₇H₁₁NO

MW:125.168341875076

MDL:MFCD00039734

CID:517843

PubChem ID:80231

Update Time:2025-04-19

4,4-Dimethyl-5-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

- 4,4-Dimethyl-5-oxopentanenitrile
- 4,4-DIMETHYL-5-OXOPEMTANENITRILE
- 4-CYANO-2,2-DIMETHYLBUTYRALDEHYDE
- Pentanenitrile,4,4-dimethyl-5-oxo-
- 2,2 Dimethyl-4-Cyanobutyraldehyde
- 2cn
- 3,3-Dimethyl-4-oxobutyl cyanide
- 4,4-dimethyl-5-oxovaleronitrile
- 4-cyano-2,2-dimethyl-butanal
- 4-cyano-2,2-dimethyl-butyraldehyde
- 4-Formyl-4-methylvaleronitrile
- Pentanenitrile,4,4-dimethyl-5-oxo
- vhx1&Butyraldehyde,4-cyano-2,2-dimethyl
- DB-053870
- 2,2-dimethyl-4-cyanobutyraldehyde
- EINECS 228-125-8
- 4,4dimethyl-5-oxopentanenitrile
- NSC14675
- 4-cyano-2,2-dimethylbutanal
- ALBB-005217
- 2,2-dimethyl-4-cyano-butyraldehyde
- AS-36638
- NSC33063
- Pentanenitrile, 4,4-dimethyl-5-oxo-
- 4,4-Dimethyl-5-oxopentanenitrile #
- NSC 33063
- NS00034676
- DTXSID70210336
- A1-00250
- MFCD00039734
- STK503294
- NSC 14675
- EN300-76710
- AKOS005171559
- 2,2-dimethyl-4-cyanobutanal
- Butyraldehyde, 4-cyano-2,2-dimethyl
- CS-0261026
- NSC-33063
- NSC-14675
- SCHEMBL1341470
- 6140-61-0
- MDL： MFCD00039734
- Inchi： 1S/C7H11NO/c1-7(2,6-9)4-3-5-8/h6H,3-4H2,1-2H3
- InChI Key： HKJVKIURQSVEQB-UHFFFAOYSA-N
- SMILES： O=CC(C)(C)CCC#N

Computed Properties

Exact Mass: 125.08400
Monoisotopic Mass: 125.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.9A^2
XLogP3: 0.6

Experimental Properties

Density: 0.928
Boiling Point: 93-95°C
Flash Point: 90.7°C
Refractive Index: 1.425
PSA: 40.86000
LogP: 1.51528
Vapor Pressure: 0.1±0.4 mmHg at 25°C

4,4-Dimethyl-5-oxopentanenitrile Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3276
Hazard Category Code： 20/21/22-36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Risk Phrases：R20/21/22; R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,4-Dimethyl-5-oxopentanenitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4-Dimethyl-5-oxopentanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B430790-500mg	4,4-Dimethyl-5-oxopentanenitrile	6140-61-0		500mg	$ 64.00	2023-09-08
TRC	B430790-1g	4,4-Dimethyl-5-oxopentanenitrile	6140-61-0		1g	$ 87.00	2023-09-08
TRC	B430790-5g	4,4-Dimethyl-5-oxopentanenitrile	6140-61-0		5g	$ 270.00	2023-09-08
A2B Chem LLC	AG68300-250mg	4,4-Dimethyl-5-oxopentanenitrile	6140-61-0	95%	250mg	$108.00	2024-04-19
abcr	AB155096-10 g	4-Cyano-2,2-dimethylbutyraldehyde, 95%; .	6140-61-0	95%	10 g	€216.40	2023-07-20
abcr	AB155096-50 g	4-Cyano-2,2-dimethylbutyraldehyde, 95%; .	6140-61-0	95%	50 g	€667.00	2023-07-20
eNovation Chemicals LLC	Y1253407-250mg	2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE	6140-61-0	95%	250mg	$140	2025-02-20
eNovation Chemicals LLC	Y1253407-1g	2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE	6140-61-0	95%	1g	$195	2025-02-20
eNovation Chemicals LLC	Y1253407-5g	2,2 DIMETHYL-4-CYANOBUTYRALDEHYDE	6140-61-0	95%	5g	$580	2025-02-20
A2B Chem LLC	AG68300-100mg	4,4-Dimethyl-5-oxopentanenitrile	6140-61-0	95%	100mg	$135.00	2023-12-30

4,4-Dimethyl-5-oxopentanenitrile Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:6140-61-0)4,4-Dimethyl-5-oxopentanenitrile

Order Number:A868711

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:13

Price ($):443.0

Email:sales@amadischem.com

Product Official Link

4,4-Dimethyl-5-oxopentanenitrile Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
5. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752

Related Categories

6140-61-0 (4,4-Dimethyl-5-oxopentanenitrile) Related Products

Recommended suppliers